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Compound of Interest

Compound Name: 1,1-Dichloro-1-nitropropane

Cat. No.: B15497074

Technical Guide: Physical Properties of 1,1-
Dichloro-1-nitropropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of 1,1-
Dichloro-1-nitropropane, specifically its boiling point and density. The information herein is
intended to support research and development activities where this compound is of interest.

Quantitative Physical Properties

The experimentally determined physical properties of 1,1-Dichloro-1-nitropropane are
summarized in the table below for quick reference.

Physical Property Value Conditions
Boiling Point 125 °C Not specified
Density 1.426 g/cm3 at 20 °C

Experimental Protocols

While specific experimental protocols for the determination of the boiling point and density of
1,1-Dichloro-1-nitropropane are not readily available in the reviewed literature, standard
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methodologies for liquid compounds are applicable. The following sections describe general
procedures for these measurements.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a common and effective technique for determining the boiling point
of a small quantity of a liquid sample.

Materials:

e Thiele tube

« High-boiling point mineral olil

o Thermometer (calibrated)

o Capillary tube (sealed at one end)

e Small test tube

» Rubber band or wire for attachment

e Bunsen burner or other heat source

o Sample of 1,1-Dichloro-1-nitropropane

Procedure:

A small amount of 1,1-Dichloro-1-nitropropane (approximately 0.5 mL) is placed into the
small test tube.

e The capillary tube, with its sealed end uppermost, is placed into the test tube containing the
sample.

e The test tube is securely attached to the thermometer using a rubber band or wire. The
bottom of the test tube should be level with the thermometer bulb.

e The Thiele tube is filled with mineral oil to a level above the side arm.
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e The thermometer and test tube assembly is clamped so that it is immersed in the mineral oil
in the Thiele tube, ensuring the sample is level with the side arm of the tube.

e The side arm of the Thiele tube is gently heated. The design of the tube allows for the
circulation of the oil, ensuring even heating of the sample.

e As the temperature rises, air trapped in the capillary tube will expand and exit as a slow
stream of bubbles.

e Heating is continued until a continuous and rapid stream of bubbles emerges from the
capillary tube. This indicates that the vapor pressure of the sample is equal to the
atmospheric pressure.

e The heat source is then removed, and the apparatus is allowed to cool slowly.

» The boiling point is recorded as the temperature at which the stream of bubbles ceases and
the liquid just begins to enter the capillary tube.

Density Determination (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnhometer, which is a flask with
a specific, known volume.

Materials:

e Pycnometer (e.g., 10 mL or 25 mL)

¢ Analytical balance (accurate to £0.0001 g)
e Thermometer

o Water bath

e Sample of 1,1-Dichloro-1-nitropropane
« Distilled water

» Acetone (for cleaning and drying)
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Procedure:

The pycnometer is thoroughly cleaned with distilled water, then acetone, and dried
completely.

The mass of the empty, dry pycnometer (ma1) is accurately measured using the analytical
balance.

The pycnometer is filled with distilled water and placed in a temperature-controlled water
bath until it reaches the desired temperature (e.g., 20 °C). The volume is adjusted precisely
to the calibration mark.

The exterior of the pycnometer is carefully dried, and its mass when filled with water (mz) is
determined.

The pycnometer is emptied, cleaned, and thoroughly dried.

The pycnometer is then filled with 1,1-Dichloro-1-nitropropane and brought to the same
temperature (20 °C) in the water bath. The volume is adjusted to the calibration mark.

The exterior is dried, and the mass of the pycnometer filled with the sample (ms) is
measured.

The density of the sample (p_sample) is calculated using the following formula:
p_sample = [(ms3 - m1) / (mz2 - m1)] * p_water

where p_water is the known density of water at the measurement temperature (e.g., 0.9982
g/cm3 at 20 °C).

Structure-Property Relationships

The physical properties of 1,1-Dichloro-1-nitropropane are influenced by its molecular

structure. The presence of electronegative chlorine atoms and the polar nitro group leads to

significant dipole-dipole interactions between molecules, resulting in a higher boiling point

compared to its parent alkane, propane. The relatively high molecular mass due to the chlorine

and nitro groups contributes to its density being greater than that of water.
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Molecular Structure
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Caption: Relationship between molecular structure and physical properties.

 To cite this document: BenchChem. [Physical properties of 1,1-Dichloro-1-nitropropane
(boiling point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15497074#physical-properties-of-1-1-dichloro-1-

nitropropane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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